Cas no 925236-26-6 (3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2))

• Product Name: 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2)
• CAS No: 925236-26-6
• MF: C₂₄H₂₄B₂Br₂N₂O₄
• MW: 585.88836479187
• CID: 4325942
• Update Time: 2026-04-10

3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2)

Additional information on 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2)

Introduction to 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) (CAS No. 925236-26-6)

3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2), with the CAS number 925236-26-6, is a unique compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound is characterized by its bipyridinium core and boron-containing substituents, which confer it with a range of interesting properties and potential applications.

The structure of 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) consists of two pyridinium rings connected by a central carbon atom. Each pyridinium ring is further substituted with a benzyl group that contains a boron atom. The bromide counterions balance the charge of the bipyridinium core. This molecular architecture provides a foundation for exploring its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) in various applications. One notable area of research is its use as a ligand in coordination chemistry. The bipyridinium moiety is known for its ability to form stable complexes with transition metals, making it a valuable building block for the synthesis of metallo-supramolecular structures. These complexes have shown promise in catalysis and materials science.

In the realm of medicinal chemistry, 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) has been investigated for its potential therapeutic applications. The boron-containing substituents are particularly interesting due to their role in boron neutron capture therapy (BNCT), a promising approach for treating certain types of cancer. BNCT involves the selective accumulation of boron-10 in tumor cells followed by irradiation with thermal neutrons to induce cell death.

A study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2). The researchers found that this compound exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. This selectivity is attributed to the unique electronic properties and cellular uptake mechanisms associated with the bipyridinium and boron moieties.

Beyond its potential in cancer therapy, 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) has also been studied for its antimicrobial properties. A recent paper in the Journal of Antibiotics reported that this compound demonstrated potent activity against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action involves disrupting bacterial cell membranes and inhibiting essential metabolic processes.

The physical and chemical properties of 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) have been extensively characterized. It is a solid at room temperature and is soluble in polar solvents such as water and dimethyl sulfoxide (DMSO). Its high solubility makes it suitable for various experimental protocols and formulations. Additionally, the compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthetic methods for preparing 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-, bromide (1:2) have been well-documented in the literature. A common approach involves the reaction of 4-(bromomethyl)pyridine hydrobromide with 4-(4-pyridin-4-ylmethyl)phenylboronic acid under basic conditions followed by quaternization with an appropriate alkylating agent. This multi-step process yields high-purity product suitable for further research and development.

In conclusion, 3,3'-Bipyridinium, 1,1'-bis[(2-boronophenyl)methyl]-bromide (1:2) (CAS No. 925236-26-6) is a multifaceted compound with diverse applications in chemistry and medicine. Its unique structure and properties make it an attractive candidate for further investigation in areas such as coordination chemistry, cancer therapy, and antimicrobial agents. Ongoing research continues to uncover new insights into its behavior and potential uses.